Cas no 1270407-69-6 (3-(2-bromo-4,5-difluorophenyl)morpholine)

• Product Name: 3-(2-bromo-4,5-difluorophenyl)morpholine
• CAS No: 1270407-69-6
• MF: C₁₀H₁₀BrF₂NO
• MW: 278.093308925629
• CID: 5964609
• PubChem ID: 129944452
• Update Time: 2025-05-23

3-(2-bromo-4,5-difluorophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4,5-difluorophenyl)morpholine
• EN300-1895516
• 1270407-69-6

• Inchi： 1S/C10H10BrF2NO/c11-7-4-9(13)8(12)3-6(7)10-5-15-2-1-14-10/h3-4,10,14H,1-2,5H2
• InChI Key： OQALQUPETVCOEJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C1COCCN1)F)F

Computed Properties

• Exact Mass: 276.99138g/mol
• Monoisotopic Mass: 276.99138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-bromo-4,5-difluorophenyl)morpholine

3-(2-Bromo-4,5-Difluorophenyl)Morpholine: A Comprehensive Overview

3-(2-Bromo-4,5-Difluorophenyl)Morpholine, also known by its CAS number 1270407-69-6, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a morpholine ring with a substituted bromophenyl group. The presence of fluorine atoms at the 4 and 5 positions of the phenyl ring adds to its chemical complexity and functional versatility.

The synthesis of 3-(2-Bromo-4,5-Difluorophenyl)Morpholine involves a series of precise chemical reactions, including nucleophilic substitution and aromatic substitution processes. Recent advancements in catalytic methodologies have enabled the efficient production of this compound with high purity and yield. Its structure has been extensively studied using modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its molecular geometry and electronic properties.

One of the most promising applications of 3-(2-Bromo-4,5-Difluorophenyl)Morpholine lies in its potential as a building block in drug discovery. Researchers have explored its role in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The bromine atom at the 2-position of the phenyl ring serves as a reactive site for further functionalization, enabling the creation of diverse bioactive compounds. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-tumor activity in preclinical models, highlighting its significance in oncology research.

In addition to its pharmaceutical applications, 3-(2-Bromo-4,5-Difluorophenyl)Morpholine has also found utility in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Scientists have investigated its ability to form self-assembled monolayers and its compatibility with various thin-film deposition techniques. These studies have revealed that the compound exhibits excellent thermal stability and optical properties, making it a valuable component in next-generation electronic materials.

The chemical stability of 3-(2-Bromo-4,5-Difluorophenyl)Morpholine under various environmental conditions has been a subject of recent research interest. Studies have shown that the compound demonstrates remarkable resistance to hydrolysis and oxidation, which is crucial for its application in both pharmaceutical and industrial settings. Furthermore, its low toxicity profile has been confirmed through acute toxicity assays, making it suitable for use in applications where human exposure is a concern.

From an environmental perspective, the biodegradation potential of 3-(2-Bromo-4,5-Difluorophenyl)Morpholine has been evaluated under simulated environmental conditions. Results indicate that the compound undergoes slow degradation under aerobic conditions, with microbial activity playing a significant role in its transformation. These findings underscore the importance of proper waste management practices when handling this compound to minimize its environmental footprint.

In conclusion, 3-(2-Bromo-4,5-Difluorophenyl)Morpholine, CAS number 1270407-69-6, stands as a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in both academic research and industrial development. As ongoing research continues to uncover new potential uses for this compound, it is poised to make significant contributions to the advancement of science and technology.